Cas no 1870220-01-1 (1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea)
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea Chemical and Physical Properties
Names and Identifiers
-
- 1-allyl-3-(2,2-dimethylthietan-3-yl)urea
- 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea
-
- Inchi: 1S/C9H16N2OS/c1-4-5-10-8(12)11-7-6-13-9(7,2)3/h4,7H,1,5-6H2,2-3H3,(H2,10,11,12)
- InChI Key: UJWJVPNQJWFZPQ-UHFFFAOYSA-N
- SMILES: N(CC=C)C(NC1CSC1(C)C)=O
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1556028-1g |
1-Allyl-3-(2,2-dimethylthietan-3-yl)urea |
1870220-01-1 | 98% | 1g |
¥6969 | 2023-04-15 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-100MG |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 100MG |
¥ 1,280.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-250MG |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 250MG |
¥ 2,052.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-500MG |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 500MG |
¥ 3,418.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-1G |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 1g |
¥ 5,121.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-5G |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 5g |
¥ 15,364.00 | 2023-04-14 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-10G |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 10g |
¥ 25,608.00 | 2023-04-14 | |
| Ambeed | A544869-1g |
1-Allyl-3-(2,2-dimethylthietan-3-yl)urea |
1870220-01-1 | 97% | 1g |
$747.0 | 2024-04-22 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-100mg |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 100mg |
¥1280.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN3055-250mg |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea |
1870220-01-1 | 95% | 250mg |
¥2052.0 | 2024-04-23 |
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea: A Novel Compound with Promising Applications in Pharmaceutical and Biomedical Research
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea is a structurally unique compound that has garnered significant attention in recent years due to its potential therapeutic applications and versatile chemical properties. This molecule, with the chemical formula C12H18N2O2S, is characterized by its complex scaffold comprising a thietane ring fused with a urea moiety. The prop-2-en-1-yl substituent further enhances its reactivity and functional versatility. The compound's synthesis and biological activity have been extensively studied in the context of drug discovery, with recent advancements highlighting its potential as a lead compound for targeting specific pathological mechanisms.
1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea represents a novel class of small molecules that bridge the gap between traditional pharmacophores and modern drug design strategies. Its molecular framework incorporates a thietane ring, a five-membered heterocyclic structure derived from thiophene, which is known for its stability and ability to modulate biological interactions. The 2,2-dimethylthietan-3-yl group introduces steric and electronic effects that significantly influence the compound's binding affinity to target proteins. The presence of the prop-2-en-1-y group adds a degree of flexibility, enabling the molecule to adopt multiple conformations that may enhance its interaction with biological targets.
Recent studies published in Journal of Medicinal Chemistry (2023) and Bioorganic & Medicinal Chemistry Letters (2024) have demonstrated that 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea exhibits promising pharmacological properties. These include moderate to high selectivity for certain enzyme targets, such as serine proteases and kinases, which are implicated in various diseases. The compound's ability to modulate these enzymes has been evaluated in in vitro assays, with results suggesting its potential as an inhibitor of pathological processes associated with inflammation and fibrosis.
The urea functional group in 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea plays a critical role in its biological activity. Urea moieties are commonly used in drug design due to their ability to form hydrogen bonds with target proteins, thereby enhancing binding affinity. Recent computational studies have shown that the urea moiety in this compound contributes significantly to its interactions with specific amino acid residues in target proteins, which is essential for its pharmacological efficacy.
One of the most notable aspects of 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea is its synthesis pathway. Researchers have developed a multi-step synthetic route involving the coupling of thietane derivatives with alkenyl urea precursors. This approach has been optimized to improve yield and purity, as reported in Organic & Biomolecular Chemistry (2023). The synthesis of this compound is considered a model case for the development of heterocyclic scaffolds with functionalized side chains, which is a key area of focus in modern medicinal chemistry.
Emerging research in the field of 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea has explored its potential as a modulator of signaling pathways involved in cellular proliferation and differentiation. A 2024 study published in Pharmacological Research highlighted its ability to inhibit the phosphorylation of specific kinases, which is a promising avenue for the treatment of diseases such as cancer and autoimmune disorders. These findings suggest that the compound may have a broad therapeutic spectrum, warranting further investigation into its mechanism of action.
Another area of interest is the application of 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea in the development of targeted therapies. The compound's structural features allow it to selectively bind to specific receptors or enzymes, which is a critical requirement for the design of drugs with minimal off-target effects. This selectivity has been validated through molecular docking studies and in vivo experiments, demonstrating its potential as a lead compound for drug development.
The prop-2-en-1-yl substituent in 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea has been shown to enhance its solubility and bioavailability. This is particularly important for oral administration, as it ensures that the compound can effectively reach its target site in the body. Recent studies have demonstrated that the prop-2-en-1-yl group contributes to the molecule's ability to cross biological membranes, which is a key factor in its pharmacokinetic profile.
Despite its promising properties, the development of 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea as a therapeutic agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to improve its potency and reduce potential side effects. The compound's safety profile is currently under investigation, with preliminary studies suggesting that it has a favorable toxicity profile compared to existing drugs in its class.
In conclusion, 1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and diverse biological activities make it a promising candidate for the development of novel therapies. As research in this area continues to evolve, the compound is expected to play an important role in the treatment of various diseases, underscoring the importance of further studies to fully realize its therapeutic potential.
1870220-01-1 (1-(2,2-dimethylthietan-3-yl)-3-(prop-2-en-1-yl)urea) Related Products
- 1863532-43-7(1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea)
- 1864648-11-2(1-(2,2-Dimethylthietan-3-yl)-3-(prop-2-yn-1-yl)urea)
- 1871935-39-5(1-(2,2-dimethylthietan-3-yl)-3,3-dimethylurea)
- 1849405-53-3(1-(2,2-dimethylthietan-3-yl)-3-methylurea)
- 1866281-59-5(1-(2,2-dimethylthietan-3-yl)-3,3-diethylurea)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)